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Compound of Interest

Compound Name: Pyraclostrobin-d6
Cat. No.: B13853834
Get Quote
\ J

For immediate reference, treat Pyraclostrobin-d6 as a hazardous chemical waste. Do not
dispose of it in standard trash or down the drain. This guide provides essential safety and
logistical information for the proper disposal of Pyraclostrobin-d6, ensuring the safety of
laboratory personnel and compliance with environmental regulations. Adherence to these
procedures is critical for maintaining a safe laboratory environment and preventing
environmental contamination.

Immediate Safety and Hazard Summary

Pyraclostrobin, the non-deuterated parent compound of Pyraclostrobin-d6, is classified as a
hazardous substance. Due to the nearly identical chemical structures, the safety precautions
for Pyraclostrobin should be strictly followed for its deuterated analog. The primary hazards are
summarized in the table below.
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Hazard Category Description GHS Hazard Statement(s)
Acute Toxicity (Inhalation) Toxic if inhaled.[1][2] H331
Acute Toxicity (Oral) Harmful if swallowed.[2][3] H302
Skin Irritation Causes skin irritation.[1][2][3] H315
_ o May cause respiratory
Respiratory Irritation o H335
irritation.[2][3]
] o Suspected of damaging the
Reproductive Toxicity ) H361
unborn child.[2][3]
Aquatic Toxicity (Acute) Very toxic to aquatic life.[1][2] H400
] o ] Very toxic to aquatic life with
Aquatic Toxicity (Chronic) H410

long lasting effects.[1][2]

Experimental Protocol: Step-by-Step Disposal

Procedure

The proper disposal of Pyraclostrobin-d6 is governed by regulations for hazardous chemical

waste. The following protocol outlines the necessary steps to ensure safe and compliant

disposal.

1. Personal Protective Equipment (PPE):

a lab coat.

2. Waste Collection and Segregation:

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

If handling powders or creating aerosols, use a certified fume hood to avoid inhalation.

Solid Waste: Collect chemically contaminated solid waste, such as gloves, absorbent paper,

and empty vials, in a designated, clearly labeled hazardous waste container.
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Liquid Waste: Collect Pyraclostrobin-d6 solutions in a compatible, leak-proof container with
a screw-on cap. Do not overfill the container; leave at least 10% headspace.

Segregation: Store the Pyraclostrobin-d6 waste separately from incompatible materials,
such as strong oxidizing agents.

. Labeling the Waste Container:
Label the hazardous waste container with the following information:

The words "Hazardous Waste."

[¢]

o The full chemical name: "Pyraclostrobin-d6."

o The approximate quantity of the waste.

o The date of waste generation.

o The name of the principal investigator and the laboratory location.

o The appropriate hazard pictograms (e.g., skull and crossbones for toxicity, exclamation
mark for irritant, and dead tree/fish for environmental hazard).

. Storage of Hazardous Waste:

Store the sealed and labeled waste container in a designated, secure area away from
general laboratory traffic.

Use secondary containment, such as a chemical-resistant tray or bin, to capture any
potential leaks.

. Disposal of Empty Containers:

Empty containers that held Pyraclostrobin-d6é must be triple-rinsed with a suitable solvent
(e.g., acetone or methanol).

The rinsate from the triple rinse is considered hazardous waste and must be collected in a
designated liquid hazardous waste container.
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« After triple-rinsing, deface the original label on the container and dispose of it as non-
hazardous laboratory glass or plastic, in accordance with your institution's policies.

6. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for your hazardous waste.

» Do not attempt to dispose of the waste through a commercial waste vendor without explicit
approval from EHS.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Pyraclostrobin-d6.
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Pyraclostrobin-d6 Identified as Waste
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Caption: Workflow for the proper disposal of Pyraclostrobin-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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